Cas no 103425-52-1 ([1,1'-Biphenyl]-2,2'-dicarboxylicacid, 4,4'-bis(6-carboxy-2,3,4-trihydroxyphenoxy)-5,5',6,6'-tetrahydroxy- (9CI))

[1,1'-Biphenyl]-2,2'-dicarboxylicacid, 4,4'-bis(6-carboxy-2,3,4-trihydroxyphenoxy)-5,5',6,6'-tetrahydroxy- (9CI) structure
103425-52-1 structure
Product Name:[1,1'-Biphenyl]-2,2'-dicarboxylicacid, 4,4'-bis(6-carboxy-2,3,4-trihydroxyphenoxy)-5,5',6,6'-tetrahydroxy- (9CI)
CAS No:103425-52-1
MF:C28H18O20
MW:674.430530071259
CID:203295
PubChem ID:57357282
Update Time:2025-04-19

[1,1'-Biphenyl]-2,2'-dicarboxylicacid, 4,4'-bis(6-carboxy-2,3,4-trihydroxyphenoxy)-5,5',6,6'-tetrahydroxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • [1,1'-Biphenyl]-2,2'-dicarboxylicacid, 4,4'-bis(6-carboxy-2,3,4-trihydroxyphenoxy)-5,5',6,6'-tetrahydroxy- (9CI)
    • Chamaenericacid
    • 2-[5-carboxy-4-[6-carboxy-4-(6-carboxy-2,3,4-trihydroxyphenoxy)-2,3-dihydroxyphenyl]-2,3-dihydroxyphenoxy]-3,4,5-trihydroxybenzoic acid
    • DTXSID10723612
    • 4,4'-Bis(6-carboxy-2,3,4-trihydroxyphenoxy)-5,5',6,6'-tetrahydroxy-[1,1'-biphenyl]-2,2'-dicarboxylicacid
    • 103425-52-1
    • 4,4'-Bis(6-carboxy-2,3,4-trihydroxyphenoxy)-5,5',6,6'-tetrahydroxy[1,1'-biphenyl]-2,2'-dicarboxylic acid
    • 4,4'-Bis(6-carboxy-2,3,4-trihydroxyphenoxy)-5,5',6,6'-tetrahydroxy-[1,1'-biphenyl]-2,2'-dicarboxylic acid
    • Inchi: 1S/C28H18O20/c29-9-1-7(27(43)44)23(21(37)15(9)31)47-11-3-5(25(39)40)13(19(35)17(11)33)14-6(26(41)42)4-12(18(34)20(14)36)48-24-8(28(45)46)2-10(30)16(32)22(24)38/h1-4,29-38H,(H,39,40)(H,41,42)(H,43,44)(H,45,46)
    • InChI Key: QQRBXNLYLQHNNR-UHFFFAOYSA-N
    • SMILES: O(C1C(=C(C(=CC=1C(=O)O)O)O)O)C1=CC(C(=O)O)=C(C(=C1O)O)C1C(=C(C(=CC=1C(=O)O)OC1C(=C(C(=CC=1C(=O)O)O)O)O)O)O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 674.03914296g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 14
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 9
  • Complexity: 1110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 370Ų

Experimental Properties

  • PSA: 52.54
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